![molecular formula C5H4ClNO3S B3142803 (2,4-Dioxo-thiazolidin-5-yl)-acetyl chloride CAS No. 51226-17-6](/img/structure/B3142803.png)
(2,4-Dioxo-thiazolidin-5-yl)-acetyl chloride
Overview
Description
“(2,4-Dioxo-thiazolidin-5-yl)-acetic acid” is a compound with the molecular formula C5H5NO4S . It is also known by other names such as “2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetic acid” and has a molecular weight of 175.16 g/mol .
Synthesis Analysis
A series of new (2,4-dioxothiazolidin-5-yl/ylidene)acetic acid derivatives were synthesized by the reaction of (2,4-dioxothiazolidin-5-yl/ylidene)acetic acid chlorides with 5-(hydroxybenzylidene) thiazolidine-2,4-dione, rhodanine and 2-thiohydantoin derivatives .Molecular Structure Analysis
The molecular structure of “(2,4-Dioxo-thiazolidin-5-yl)-acetic acid” consists of a five-membered saturated thiazolidine ring with sulfur at 1 and nitrogen at 3, along with two carbonyl functional groups at the 2 and 4 positions .Chemical Reactions Analysis
The compound “(2,4-Dioxo-thiazolidin-5-yl)-acetic acid” can react with other compounds to form derivatives. For example, it can react with 5-(hydroxybenzylidene) thiazolidine-2,4-dione, rhodanine and 2-thiohydantoin derivatives to form new (2,4-dioxothiazolidin-5-yl/ylidene)acetic acid derivatives .Physical and Chemical Properties Analysis
The compound “(2,4-Dioxo-thiazolidin-5-yl)-acetic acid” has a molecular weight of 175.16 g/mol. It has a hydrogen bond donor count of 2 .Scientific Research Applications
Antibacterial Activity
(2,4-Dioxo-thiazolidin-5-yl)-acetyl chloride derivatives have shown significant antibacterial activity. For instance, a study synthesized a series of these derivatives and tested them against Gram-positive and Gram-negative bacteria. The compounds generally exhibited antibacterial activity against Gram-positive bacterial strains, with some showing activity comparable to reference drugs like oxacillin and cefuroxime (Trotsko et al., 2018).
Synthesis of Novel Compounds
The compound is also used in the synthesis of novel amides with various substituents. These synthesized compounds have been studied for effects on the central nervous system in mice (Trotsko et al., 2008).
Pharmacological Properties
Further research includes the synthesis of thiosemicarbazide derivatives of 5-arylidene-2,4-dioxothiazolidine-3-acetic acids leading to 1,3,4-thiadiazoles. These compounds were evaluated for their effects on the central nervous system of mice (Trotsko et al., 2007).
Anticonvulsant Agents
This compound has been utilized in the development of anticonvulsant agents. For example, thiazole-bearing hybrids based on 2-imino-4-thiazolidinone and 2,4-dioxothiazolidine-5-carboxylic acid cores were synthesized, showing excellent anticonvulsant activity in various models (Mishchenko et al., 2020).
Antioxidant Properties
This compound is also significant in synthesizing derivatives with potent antioxidant properties. For instance, novel 2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamides were synthesized and evaluated for their antioxidant activity, showing promising results in various assays (Koppireddi et al., 2013).
Anti-Inflammatory Agents
The compound has been used to synthesize novel derivatives with anti-inflammatory properties. These derivatives have been evaluated using in vitro and in vivo models, demonstrating promising anti-inflammatory activity (Nikalje et al., 2015).
Properties
IUPAC Name |
2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetyl chloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4ClNO3S/c6-3(8)1-2-4(9)7-5(10)11-2/h2H,1H2,(H,7,9,10) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUZCTNSHSRPPSW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C1C(=O)NC(=O)S1)C(=O)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4ClNO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401279006 | |
Record name | 2,4-Dioxo-5-thiazolidineacetyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401279006 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.61 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
51226-17-6 | |
Record name | 2,4-Dioxo-5-thiazolidineacetyl chloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=51226-17-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,4-Dioxo-5-thiazolidineacetyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401279006 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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